Cas no 246175-54-2 (Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester
• CAS No: 246175-54-2
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 3919400
• PubChem ID: 18542532
• Update Time: 2025-07-17

Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester
• tert-Butyl benzo[b]thiophen-4-ylcarbamate
• 4-t-Butoxycarbonylaminobenzo[b]thiophene
• SCHEMBL7066836
• 246175-54-2

• Inchi： 1S/C13H15NO2S/c1-13(2,3)16-12(15)14-10-5-4-6-11-9(10)7-8-17-11/h4-8H,1-3H3,(H,14,15)
• InChI Key： ARSBPQKYONRWFB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C2C=CSC2=CC=C1

Computed Properties

• Exact Mass: 249.08234989Da
• Monoisotopic Mass: 249.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester

Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester (CAS No. 246175-54-2): An Overview

Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester (CAS No. 246175-54-2) is a versatile compound with significant applications in the fields of pharmaceuticals and materials science. This compound, often referred to by its IUPAC name, is a derivative of carbamic acid and features a unique benzo[b]thiophene moiety. Its structural complexity and functional versatility make it an important intermediate in the synthesis of various bioactive molecules and advanced materials.

The benzo[b]thiophene core in Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester imparts several advantageous properties, including enhanced stability and solubility. These characteristics are crucial for its use in pharmaceutical formulations, where the compound can serve as a building block for the synthesis of drugs with improved pharmacokinetic profiles. Recent studies have highlighted the potential of benzo[b]thiophene derivatives in the development of novel therapeutics for various diseases, including cancer and neurodegenerative disorders.

In the context of pharmaceutical research, Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester has been extensively studied for its role in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The 1,1-dimethylethyl ester group in this compound is particularly useful for this purpose, as it can be designed to release the active drug at specific sites or under certain conditions, thereby improving drug efficacy and reducing side effects.

Moreover, the benzo[b]thiophene scaffold has shown promise in the development of targeted drug delivery systems. These systems aim to deliver therapeutic agents directly to diseased tissues while minimizing exposure to healthy cells. The unique chemical structure of Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester allows for the attachment of targeting ligands or other functional groups that can enhance its specificity and effectiveness.

In addition to its pharmaceutical applications, Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester has found use in materials science. The compound's ability to form stable polymers and copolymers makes it valuable for the production of advanced materials with tailored properties. Recent research has explored the use of benzo[b]thiophene derivatives in the development of conductive polymers and organic semiconductors, which have applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester typically involves several steps, including the formation of the carbamic acid intermediate and subsequent esterification with tert-butanol. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic methods, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to optimize these processes and improve efficiency.

From a safety perspective, handling Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester requires adherence to standard laboratory practices to ensure worker safety and environmental protection. While not classified as a hazardous material under current regulations, proper storage and disposal procedures should be followed to prevent any potential risks.

In conclusion, Carbamic acid, benzo[b]thien-4-yl-, 1,1-dimethylethyl ester (CAS No. 246175-54-2) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and functional versatility make it an essential component in the development of advanced therapeutics and innovative materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.